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Compound of Interest

Compound Name: Pigment Yellow 176

Cat. No.: B570959

An In-Depth Technical Guide to Pigment Yellow
176

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pigment Yellow 176 (PY 176) is a high-performance organic pigment belonging to the
diarylide class of compounds. It is characterized by its brilliant, reddish-yellow hue and is widely
utilized in demanding applications such as offset printing inks, coatings, and plastics due to its
excellent lightfastness, heat stability, and solvent resistance. This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, synthesis, and
analytical characterization of Pigment Yellow 176.

Chemical Structure and Identity

Pigment Yellow 176 is a complex disazo pigment. Its chemical structure arises from a mixed
coupling reaction, which can lead to variations in the precise molecular formula and weight
reported in the literature. The most commonly accepted representative structure and identifying
information are detailed below.

Table 1: Chemical Identification of Pigment Yellow 176
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Identifier Value

C.l. Name Pigment Yellow 176

C.l. Number 21103

CAS Number 90268-24-9[1]

Molecular Formula C36H33CI3N6Os[1]

Molecular Weight 752.04 g/mol [1]

Chemical Class Disazo (Diarylide)

Synonyms Permanent Yellow GRX, Fast Yellow GRX

The synthesis involves the tetrazotization of 4-(4-amino-3-chlorophenyl)-2-chlorobenzenamine,
which is then coupled with two different acetoacetanilide derivatives: N-(2,4-dimethylphenyl)-3-
oxobutanamide and N-(4-chloro-2,5-dimethoxyphenyl)-3-oxobutanamide. This mixed coupling
process results in a product that is a solid solution of different but closely related molecular
structures.

Reactants

N-(4-chloro-2,5-dimethoxyphenyl)-3-oxobutanamide

Process Product

Pigment Yellow 176
(Solid Solution)

N-(2,4-dimethylphenyl)-3-oxobutanamide Coupling Reaction -

4-(4-amino-3-chlorophenyl)-2-chlorobenzenamine
(Tetrazotized)

Click to download full resolution via product page
Synthesis Pathway of Pigment Yellow 176

Physicochemical and Fastness Properties
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Pigment Yellow 176 is valued for its robust performance characteristics. The following tables
summarize its key physical, chemical, and fastness properties.

Table 2: Physicochemical Properties of Pigment Yellow 176

Property Value

Appearance Brilliant yellow powder
Density 1.31- 1.6 g/cm3

Oil Absorption 40-50 g/100g

pH Value 6.5-75

Heat Stability Up to 200 °C

Table 3: Fastness Properties of Pigment Yellow 176

Property Rating (1-8, 8=excellent)
Lightfastness (Full Shade) 6-7

Lightfastness (Reduced Shade) 6

Water Resistance 5

Ethanol Resistance 5

Ethyl Acetate Resistance 4

Xylene Resistance 4

Acid Resistance 5

Alkali Resistance 5

Experimental Protocols
Synthesis of Pigment Yellow 176
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The synthesis of diarylide pigments like PY 176 is a multi-step process involving diazotization

followed by a coupling reaction.

Synthesis Workflow
1. Diazotization: 2. Preparation of Coupling Components:
- Dissolve 4-(4-amino-3-chlorophenyl)-2-chlorobenzenamine in HCI. - Dissolve N-(2,4-dimethylphenyl)-3-oxobutanamide and
- Cool to 0-5 °C. N-(4-chloro-2,5-dimethoxyphenyl)-3-oxobutanamide
- Add NaNO: solution dropwise. in an alkaline solution.

~

3. Coupling Reaction:
- Slowly add the diazonium salt solution to the coupling
component solution at 0-10 °C with stirring.
- Maintain pH with a buffer (e.g., sodium acetate).

l

4. Isolation and Purification:
- Filter the precipitated pigment.
- Wash with water to remove salts.
- Reslurry in hot water or solvent to improve crystallinity.

:

5. Drying and Milling:
- Dry the pigment cake in an oven.
- Mill to the desired particle size.

Click to download full resolution via product page
General Synthesis Workflow for Pigment Yellow 176
Detailed Methodology:

o Diazotization: A suspension of 4-(4-amino-3-chlorophenyl)-2-chlorobenzenamine is prepared
in dilute hydrochloric acid. The mixture is cooled to 0-5°C in an ice bath. A solution of sodium
nitrite is then added dropwise while maintaining the temperature below 5°C to form the

tetrazo salt.
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e Coupling: A mixture of N-(2,4-dimethylphenyl)-3-oxobutanamide and N-(4-chloro-2,5-
dimethoxyphenyl)-3-oxobutanamide is dissolved in an aqueous alkaline solution. This
solution is then added to the diazonium salt solution under controlled temperature (0-10°C)
and pH conditions. The pH is typically maintained in the range of 4.0-6.0 using a buffer such
as sodium acetate to facilitate the coupling reaction.

« |solation and Purification: The resulting pigment precipitate is filtered and washed thoroughly
with water to remove any unreacted starting materials and inorganic salts. The filter cake
may be reslurried in hot water or an organic solvent and heated to improve the pigment's
crystallinity and fastness properties.

e Drying and Milling: The purified pigment is dried in an oven and then mechanically milled to
achieve the desired particle size distribution for its intended application.

Property Evaluation Protocols
Lightfastness (ISO 105-B02):

o Sample Preparation: A dispersion of Pigment Yellow 176 in a suitable binder (e.g., linseed
oil for ink testing) is prepared and applied to a substrate to form a uniform film.

o Exposure: The prepared sample is exposed to a xenon arc lamp, which simulates natural
sunlight, under controlled conditions of temperature and humidity. A set of blue wool
standards (rated 1-8) is exposed simultaneously.

o Evaluation: The fading of the pigment is periodically compared to the fading of the blue wool
standards. The lightfastness rating is the number of the blue wool standard that shows a
similar degree of fading.

Heat Stability (ISO 787-21):

o Sample Preparation: The pigment is incorporated into a plastic resin (e.g., polyethylene) at a
specified concentration.

o Testing: The pigmented plastic is subjected to a series of increasing temperatures for a
defined duration.
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o Evaluation: The color change at each temperature is assessed visually or instrumentally. The
heat stability is reported as the maximum temperature at which no significant color change

occurs.
Solvent Resistance (ASTM D4752):

e Sample Preparation: A coating containing Pigment Yellow 176 is applied to a panel and
cured.

o Testing: A cloth saturated with a specific solvent (e.g., methyl ethyl ketone) is rubbed back
and forth over the coated surface with a specified pressure.

» Evaluation: The number of double rubs required to expose the substrate is recorded as a
measure of the solvent resistance.

Analytical Characterization

A combination of spectroscopic and diffraction techniques is employed to characterize the
chemical structure and solid-state properties of Pigment Yellow 176.

Analytical Techniques

Pigment Yellow 176

FTIR Spectroscopy: NMR Spectroscopy (*H, 3C): X-Ray Diffraction (XRD):
- Identifies functional groups (azo, amide, aromatic rings) - Elucidates detailed molecular structure - Determines crystal structure and polymorphism

UV-Vis Spectroscopy:
- Determines Amax
- Assesses color strength and purity

Click to download full resolution via product page

Analytical Characterization Workflow

» UV-Visible Spectroscopy: In a suitable solvent, Pigment Yellow 176 is expected to exhibit
strong absorption in the visible region, with a maximum absorption wavelength (Amax)
characteristic of its yellow color.
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o Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum will show characteristic
absorption bands for the N=N stretching of the azo group, C=0 stretching of the amide and
keto groups, and various vibrations associated with the substituted aromatic rings.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can
provide detailed information about the molecular structure, although the low solubility of the
pigment can present challenges in obtaining high-resolution spectra.

o X-Ray Diffraction (XRD): XRD analysis reveals the crystalline nature of the pigment powder.
The diffraction pattern can be used to identify the crystal phase and assess the degree of
crystallinity, which influences properties like opacity and dispersibility. A patent for a similar
diarylide yellow pigment reports characteristic X-ray diffraction pattern Bragg angles at 6.7°,
9.7°, 10.5°, 25.2°, and 26.9° (approximate 20 values, Cu Ka).

Toxicological and Environmental Profile

Diarylide yellow pigments, including Pigment Yellow 176, are generally considered to have a
low order of acute toxicity. Due to their very low solubility in water and biological media, they
are not readily absorbed by the body. However, under high temperatures (above 200°C), there
is a potential for thermal decomposition, which may release aromatic amines that could be of
toxicological concern.

Environmentally, Pigment Yellow 176 is not expected to be readily biodegradable. Its low
water solubility limits its mobility in aguatic environments. Regulatory assessments in various
regions have concluded that diarylide pigments do not pose a significant risk to the
environment under normal use conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b570959#pigment-yellow-176-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b570959#pigment-yellow-176-chemical-structure-and-properties
https://www.benchchem.com/product/b570959#pigment-yellow-176-chemical-structure-and-properties
https://www.benchchem.com/product/b570959#pigment-yellow-176-chemical-structure-and-properties
https://www.benchchem.com/product/b570959#pigment-yellow-176-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b570959?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

